Cas no 1211175-91-5 (1-(2-fluorobenzoyl)-3-(4-methoxyphenyl)pyrrolidine)

• Product Name: 1-(2-fluorobenzoyl)-3-(4-methoxyphenyl)pyrrolidine
• CAS No: 1211175-91-5
• MF: C₁₈H₁₈FNO₂
• MW: 299.339428424835
• CID: 6005746
• PubChem ID: 45555332
• Update Time: 2025-06-14

1-(2-fluorobenzoyl)-3-(4-methoxyphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorobenzoyl)-3-(4-methoxyphenyl)pyrrolidine
• (2-fluorophenyl)-[3-(4-methoxyphenyl)pyrrolidin-1-yl]methanone
• F5831-2721
• AKOS024520251
• 1211175-91-5
• (2-fluorophenyl)(3-(4-methoxyphenyl)pyrrolidin-1-yl)methanone

• Inchi： 1S/C18H18FNO2/c1-22-15-8-6-13(7-9-15)14-10-11-20(12-14)18(21)16-4-2-3-5-17(16)19/h2-9,14H,10-12H2,1H3
• InChI Key： REBVBPYEAHSVBQ-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1F)(N1CCC(C2=CC=C(OC)C=C2)C1)=O

Computed Properties

• Exact Mass: 299.13215698g/mol
• Monoisotopic Mass: 299.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(2-fluorobenzoyl)-3-(4-methoxyphenyl)pyrrolidine

Research Briefing on 1-(2-fluorobenzoyl)-3-(4-methoxyphenyl)pyrrolidine (CAS: 1211175-91-5): Recent Advances and Applications

The compound 1-(2-fluorobenzoyl)-3-(4-methoxyphenyl)pyrrolidine (CAS: 1211175-91-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine scaffold and fluorobenzoyl and methoxyphenyl substituents, has shown promising potential in drug discovery, particularly as a modulator of specific biological targets. Recent studies have explored its synthesis, pharmacological properties, and therapeutic applications, making it a subject of intense scientific inquiry.

One of the key areas of focus has been the compound's role as a potential inhibitor of enzymes involved in inflammatory and neurodegenerative pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-(2-fluorobenzoyl)-3-(4-methoxyphenyl)pyrrolidine exhibits selective binding affinity to cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study highlighted its improved selectivity profile compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), suggesting a reduced risk of gastrointestinal side effects.

In addition to its anti-inflammatory properties, recent research has investigated the compound's potential in oncology. A preprint article from BioRxiv (2024) reported that 1-(2-fluorobenzoyl)-3-(4-methoxyphenyl)pyrrolidine acts as an allosteric modulator of the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer cell proliferation and survival. Preliminary in vitro studies using breast cancer cell lines showed a dose-dependent inhibition of tumor growth, with minimal cytotoxicity to normal cells. These findings position the compound as a promising candidate for further preclinical development.

The synthesis and optimization of 1-(2-fluorobenzoyl)-3-(4-methoxyphenyl)pyrrolidine have also been a focus of recent work. A 2023 paper in Organic & Biomolecular Chemistry detailed a novel, high-yield synthetic route that improves scalability and reduces the use of hazardous reagents. The authors emphasized the importance of the fluorobenzoyl moiety in enhancing the compound's metabolic stability, as evidenced by pharmacokinetic studies in rodent models. This advancement addresses previous challenges related to the compound's bioavailability and paves the way for large-scale production.

Despite these promising developments, challenges remain in the clinical translation of 1-(2-fluorobenzoyl)-3-(4-methoxyphenyl)pyrrolidine. A recent review in Expert Opinion on Drug Discovery (2024) pointed out the need for more comprehensive toxicology studies and formulation optimization to improve its solubility and half-life. However, the compound's unique chemical structure and multifaceted biological activities continue to make it a compelling subject for future research, with potential applications spanning inflammation, oncology, and beyond.